Chromichydroxide
Description
Chromichydroxide, also known as chromium(III) hydroxide, is an inorganic compound with the formula CrH₅O₄ (often represented as Cr(OH)₃·nH₂O). It exists primarily as a hydrated form, such as the dihydrate Cr(OH)₃·2H₂O, with a molecular weight of 121.03 g/mol (anhydrous basis) . Key synonyms include chromic acid (H₃CrO₃), chromium trihydrate, and hydrous chromium oxide .
Properties
CAS No. |
12134-12-2 |
|---|---|
Molecular Formula |
(C12H7NOS)2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
- Catalytic Performance : Chromium Chloride Hydroxide demonstrates superior activity in Friedel-Crafts alkylation compared to this compound, attributed to its chloride ligands enhancing Lewis acidity .
- Adsorption Efficiency : this compound outperforms Chromium(III) Oxide in adsorbing arsenic ions from wastewater, likely due to its higher hydroxyl group density .
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